Cas no 2229632-73-7 (1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229632-73-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6571565
• PubChem ID: 165676744
• Update Time: 2025-10-31

1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine
• EN300-1788609
• 1-[1-(3-methyl-1,2-oxazol-5-yl)cyclopropyl]cyclopropan-1-amine
• 2229632-73-7

• Inchi： 1S/C10H14N2O/c1-7-6-8(13-12-7)9(2-3-9)10(11)4-5-10/h6H,2-5,11H2,1H3
• InChI Key： OZAJVICOLVFDOF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Additional information on 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine

1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine: A Novel Scaffold for Targeted Therapeutic Applications

1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine, with the CAS number 2229632-73-7, represents a unique molecular architecture that combines multiple heterocyclic and cyclopropane functionalities. This compound's structural complexity, featuring a 3-methyl-1,2-oxazol-5-yl moiety, a cyclopropyl ring, and a cyclopropan-1-amine group, positions it as a promising candidate for drug discovery and medicinal chemistry research. Recent advancements in computational modeling and synthetic strategies have enabled deeper exploration of its pharmacological potential, particularly in the context of inflammatory and neurodegenerative diseases.

The 1,2-oxazol-5-yl ring system is a critical feature of this compound, as it has been extensively studied for its ability to modulate enzyme activity and receptor interactions. Researchers have demonstrated that the introduction of a methyl group at the 3-position of the oxazole ring enhances its metabolic stability and bioavailability, which is a significant improvement over earlier analogs. This modification aligns with the current trends in drug design, where structural optimization is prioritized to achieve better therapeutic outcomes.

Recent studies have highlighted the role of cyclopropane rings in modulating protein-protein interactions, particularly in the context of G-protein coupled receptors (GPCRs). The cyclopropyl group in 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine has been shown to exhibit unique conformational rigidity, which may enhance its binding affinity to specific targets. This property is particularly relevant in the development of drugs targeting inflammatory pathways, where precise molecular interactions are critical.

The cyclopropan-1-amine functional group contributes to the compound's ability to engage in hydrogen bonding and electrostatic interactions with biological targets. Recent research has focused on how this group can be utilized to modulate ion channel activity, offering potential applications in the treatment of neurological disorders. The integration of this group with the oxazole ring system creates a multifunctional scaffold that can target multiple pathways simultaneously.

Advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular dynamics simulations have revealed that the 3-methyl-1,2-oxazol-5-yl moiety plays a key role in stabilizing the compound's conformation, which is essential for maintaining its activity in vivo. These findings underscore the importance of structural features in determining the compound's pharmacokinetic profile.

Recent breakthroughs in synthetic chemistry have led to the development of more efficient methods for preparing 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine. One notable approach involves the use of catalytic asymmetric synthesis to achieve high stereocontrol, which is critical for ensuring the compound's biological activity. These synthetic strategies are aligned with the growing emphasis on green chemistry and sustainable manufacturing processes in the pharmaceutical industry.

The pharmacological potential of this compound has been explored in several preclinical studies. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine exhibits anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant in the context of autoimmune diseases and chronic inflammatory conditions.

Another study published in Organic & Biomolecular Chemistry (2024) highlighted the compound's ability to modulate the activity of phospholipase A2 (PLA2), an enzyme implicated in various inflammatory processes. The 1,2-oxazol-5-yl ring system appears to be the key structural element responsible for this activity, suggesting that modifications to this ring could lead to the development of more potent inhibitors.

The compound's potential in neurodegenerative disease research has also been investigated. A recent preprint study (2024) suggested that 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine could selectively target β-secretase (BACE1), an enzyme involved in the pathogenesis of Alzheimer's disease. This finding opens new avenues for the development of therapies targeting the underlying mechanisms of neurodegeneration.

From a synthetic perspective, the cyclopropyl group in this compound has been shown to enhance its metabolic stability, which is a critical factor in drug development. This property is particularly valuable in the context of oral administration, where compounds must resist degradation in the gastrointestinal tract. The incorporation of this group into the molecular structure represents a strategic choice in the design of long-acting therapeutics.

Recent advances in medicinal chemistry have also focused on the role of the cyclopropan-1-amine group in modulating ion channel activity. Researchers have demonstrated that this group can interact with voltage-gated sodium channels, offering potential applications in the treatment of epilepsy and other neurological disorders. These findings underscore the versatility of the compound's structure in targeting diverse biological systems.

The integration of multiple functional groups in 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine has also been linked to its potential as a multitarget drug. This property is increasingly valued in modern drug discovery, where the ability to address multiple pathways can lead to more effective therapeutic outcomes. The compound's ability to modulate both inflammatory and neurodegenerative pathways exemplifies this concept.

Current research efforts are focused on optimizing the compound's pharmacological profile through structural modifications. For example, studies are exploring the effects of varying the substituents on the 3-methyl-1,2-oxazol-5-yl ring to enhance its potency and selectivity. These efforts are supported by advances in computational tools that allow for the rapid screening of potential modifications.

The compound's potential applications extend beyond traditional therapeutic areas. Recent studies have suggested that 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine could be used in the development of targeted therapies for cancer. Its ability to modulate inflammatory pathways and interact with specific enzymes may offer new strategies for combating tumor progression and metastasis.

As research into this compound continues, its structural features are being increasingly recognized for their potential in addressing complex biological challenges. The combination of the 3-methyl-1,2-oxazol-5-yl ring, cyclopropyl group, and cyclopropan-1-amine moiety creates a versatile scaffold that can be tailored for various therapeutic applications. These findings highlight the importance of structural innovation in the pursuit of novel therapeutics.

Future studies are likely to focus on the development of derivatives that enhance the compound's bioavailability and reduce potential side effects. The use of advanced analytical techniques, such as mass spectrometry and NMR spectroscopy, will play a crucial role in characterizing the compound's behavior in biological systems. These efforts are expected to contribute to the broader field of medicinal chemistry and drug discovery.

In conclusion, 1-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylcyclopropan-1-amine represents a significant advancement in the design of multifunctional therapeutic agents. Its unique structural features, combined with recent scientific breakthroughs, position it as a promising candidate for the development of innovative treatments for a wide range of diseases. Continued research into its pharmacological properties and synthetic potential is expected to yield further insights into its therapeutic applications.